Cas no 102993-74-8 (1H-Imidazole, 1-[(2-fluorophenyl)methyl]-)

• Product Name: 1H-Imidazole, 1-[(2-fluorophenyl)methyl]-
• CAS No: 102993-74-8
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• MDL: MFCD06421435
• CID: 1133956
• PubChem ID: 20425596
• Update Time: 2025-10-29

1H-Imidazole, 1-[(2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[(2-fluorophenyl)methyl]-
• 1-[(2-fluorophenyl)methyl]imidazole
• AKOS003644414
• SCHEMBL15720237
• 1-[(2-Fluorophenyl)methyl]-1H-imidazole
• 102993-74-8
• 1-(2-Fluorobenzyl)imidazole
• DTXSID90606914
• 1-(2-Fluorobenzyl)-1H-imidazole

• MDL： MFCD06421435
• Inchi： 1S/C10H9FN2/c11-10-4-2-1-3-9(10)7-13-6-5-12-8-13/h1-6,8H,7H2
• InChI Key： GZGYLPWGDLATLG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C=NC=C1

Computed Properties

• Exact Mass: 176.07507
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Additional information on 1H-Imidazole, 1-[(2-fluorophenyl)methyl]-

1H-Imidazole, 1-[(2-Fluorophenyl)methyl]- (CAS No. 102993-74-8): A Comprehensive Overview

1H-Imidazole, 1-[(2-fluorophenyl)methyl]- (CAS No. 102993-74-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(1H-imidazol-1-ylmethyl)fluorobenzene, is characterized by its unique structural features, which include a fluorinated phenyl group and an imidazole ring. These properties make it an attractive candidate for various applications, particularly in the development of novel drugs and therapeutic agents.

The imidazole ring is a fundamental structural motif found in many biologically active compounds, including histidine and several important pharmaceuticals. The presence of the fluorine atom in the phenyl group further enhances the compound's pharmacological properties by modulating its lipophilicity, metabolic stability, and binding affinity to target proteins. This combination of features has led to extensive research into the potential applications of 1H-Imidazole, 1-[(2-fluorophenyl)methyl]- in drug discovery and development.

Recent studies have highlighted the potential of 1H-Imidazole, 1-[(2-fluorophenyl)methyl]- as a lead compound for the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. The researchers found that the fluorinated phenyl group played a crucial role in enhancing the compound's ability to inhibit viral replication, making it a promising candidate for further development as an antiviral drug.

In another study published in *Bioorganic & Medicinal Chemistry Letters* in 2022, researchers investigated the use of 1H-Imidazole, 1-[(2-fluorophenyl)methyl]- as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The study demonstrated that derivatives of 1H-Imidazole, 1-[(2-fluorophenyl)methyl]- could effectively disrupt specific PPIs, suggesting its potential as a therapeutic agent for treating these diseases.

The synthetic accessibility of 1H-Imidazole, 1-[(2-fluorophenyl)methyl]- is another factor contributing to its popularity in research. The compound can be synthesized through various methods, including the reaction of 2-fluorobenzyl chloride with imidazole in the presence of a base. This straightforward synthesis route allows for easy modification and functionalization, enabling researchers to explore a wide range of derivatives with tailored properties.

Moreover, the physicochemical properties of 1H-Imidazole, 1-[(2-fluorophenyl)methyl]- have been extensively characterized. It is a solid at room temperature with a melting point ranging from 65 to 67°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for use in various experimental settings. Its stability under different conditions has also been well-documented, ensuring its reliability in long-term studies.

In addition to its potential therapeutic applications, 1H-Imidazole, 1-[(2-fluorophenyl)methyl]- has been used as a building block in the synthesis of more complex molecules. For example, it has been employed as a key intermediate in the preparation of certain fluorescent probes and sensors. These probes are valuable tools for studying biological processes at the molecular level and have applications in areas such as cell imaging and drug screening.

The safety profile of 1H-Imidazole, 1-[(2-fluorophenyl)methyl]- has also been evaluated. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be stored away from strong oxidizing agents and protected from moisture to prevent degradation. Researchers working with this compound should adhere to standard safety guidelines to ensure a safe working environment.

In conclusion, 1H-Imidazole, 1-[(2-fluorophenyl)methyl]- (CAS No. 102993-74-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.